Strontium titanate (STO) nanocuboids are a novel support for Pt nanoparticle catalysts (Pt/STO). The first of many steps in commercializing Pt/STO will be developing a scalable, environmentally sustainable, and cost-effective STO nanocuboid synthesis. Herein, Sr–Ti–OH mixtures are synthesized from various Sr2+ and Ti4+ reagents and treated by convection- and microwave-assisted heating to obtain STO nanoparticles. These experiments clarify how phase composition of the prehydrothermal Sr–Ti–OH mixture and choice of heating method affect final nanoparticle morphology. In Sr–Ti–OH mixtures synthesized with TiCl4, STO is the most stable phase and precipitates prior to heating, while titania sol–gels are the most stable phase when other Ti4+ sources are used. STO nanocrystals always form when Sr–Ti–OH mixtures are treated by convection heating, though nanocuboids are only observed if STO precipitates from the Sr–Ti–OH mixture. Microwave-assisted hydrothermal treatment more rapidly heats the precursor solution, and thus, STO nanocuboids can form from a variety of Sr–Ti–OH mixtures regardless of mixture composition. Two microwave syntheses of STO nanocuboids are reported: one which uses TiCl4 as a Ti4+ source, and another that uses titanium(IV) bis(ammonium lactato) dihydroxide ([NH4CH3CH(O)CO2]2Ti(OH)2), a water-stable Ti4+ complex.

It is anticipated that the rapid development of the Internet of Things (IoT) will improve the quality of human life. Nonetheless, large amounts of data need to be replicated, stored, processed, and shared, posing formidable challenges to communication bandwidth and information security. Herein, it is reported that polyimide (PI) threshold-switching memristors exhibit Gaussian conductance and randomly set voltage distribution with nonideal properties to create a compression and encryption engine with a single chip. The Gaussian conductance distribution is used to achieve compressed sensing (CS) to integrate encryption into compression, and the spontaneous formation of the one-time-sampling measurement matrix satisfies absolute security. Moreover, the bitstreams generated by randomly distributed set voltages are used to diffuse the ciphertext from CS to improve security. The engine is shown to be secure even if the eavesdropper knows both the plaintext and the corresponding ciphertext. It has compression performance advantages that take both efficiency and security into account. In addition, due to the superior high temperature and mechanical properties of PI, the engine can continue to function normally in harsh environments. Herein, an excellent solution is offered for ensuring the efficiency and security of IoT.

Sodium metal, benefiting from its high theoretical capacity and natural abundance, is regarded as a promising anode for sodium-metal batteries (SMBs). Unfortunately, the uncontrollable sodium dendrites formation caused from the sluggish ion-transport kinetics and fragile solid electrolyte interphase (SEI) interlayer induces a low Coulombic efficiency and poor cycling stability. Constructing an artificial SEI interlayer with high ionic conductivity, stability, and mechanical toughness is an effective strategy for Na-metal anode, yet it still presents major challenge for high current density and long cycling life. Herein, an artificial SEI interlayer composed of Na–Sn alloy, Sn, and Na2Te (denoted as NST) is designed via in-situ conversion/alloying reaction of tin telluride (SnTe) with Na. Such artificial interlayer possesses rapid Na+-transport kinetics and high Young's modulus (5.3 GPa), benefitting to even Na plating/stripping and suppressing Na dendrite growth. Owing to these merits, the symmetrical Na/NST cell presents an ultralong cycle life span over 1390 h with a small voltage hysteresis at 1 mA cm−2 with 1 mAh cm−2. And the Na3V2(PO4)3 (NVP)||Na/NST full cell exhibits a prolonged life of 1000 cycles with a high-capacity retention of 88% at 5C. Herein, a promising strategy is provided to construct a high-performance artificial interlayer for SMBs.

Mechanobactericidal nanomaterials, such as low-dimensional nanoparticles in suspension or high-aspect-ratio nanofabricated topographies, rely on their mechanical or physical interactions with bacteria and are promising antimicrobial strategies that overcome bacterial resistance to classical antibiotics. However, the underlying killing mechanisms are poorly understood, given the challenges associated with the real-time characterization of the mechanical interaction in a biologically relevant environment. Indeed, different death mechanisms have been proposed depending on the magnitude of the interaction forces. Herein, the real-time and single-cell response of bacteria to weak mechanical interactions with nanostructured topographies and “nanodarts,” exemplified by flowing single-walled carbon nanotubes, is investigated. To that end, an advanced reporting strategy is used to follow sublethal physiological effects on bacteria upon contact with these materials. With this method, it is estimated that the contact time at which the initial stages of bacterial death occur is in the order of a few tens of minutes. This information contributes to a full understanding of the complex mechanisms of mechanically induced bacterial death.

Due to the direct conversion between thermal and electrical energy, thermoelectric materials and their devices exhibit great potential for power generation and refrigeration. With the rapid development of personal wearable electronics, the design of flexible inorganic thermoelectric materials and devices receives increasing attention. As one of the most mature thin-film fabrication techniques, magnetron sputtering plays a key role in the fabrication of inorganic thermoelectric thin films and devices, but its progress is still not timely and comprehensively reviewed. Herein, recent advances in magnetron sputtering-fabricated thermoelectric materials and devices are studied, including their thermoelectric properties, mechanical properties, and device design routes. The differences in the properties of thermoelectric materials under different sputtering conditions, as well as their underlying mechanisms, are carefully discussed. In the end, it is pointed out the challenges and future directions for magnetron sputtering-prepared inorganic thermoelectric thin-film materials and devices for practical applications. This review can serve as a useful reference to guide the design of inorganic thermoelectric materials and devices prepared by magnetron-sputtering-based deposition techniques.

The photo-rechargeable supercapacitor enables the self-powering of flexible wearable electronics. However, flexible wearable electronics require supercapacitors not only with excellent flexibility but also with high energy density. P-diaminoazobenzene (P-Azo) as a new type of organic electrode material with NN is directly connected to the benzene ring and forms a large π-conjugated system, which makes it have a lower lowest unoccupied molecular orbital (LUMO) energy level, is beneficial to transfer of electrons, and increases the conductivity of organic molecules. In addition, NN can realize the transfer of two electrons, which makes P-Azo have a higher energy density. Asymmetric flexible supercapacitors are fabricated by assembling P-Azo, activated carbon, and an adhesive electrolyte, with 425.2 mW h cm−2 (55.19 Wh kg−1) energy density at a power density of 80 mW cm−2 (10.38 W kg−1), and 90.7% capacitance retention after 80 000 cycles of bending. In this work, supercapacitors and perovskite submodules are coupled to prepare a photo-rechargeable supercapacitor to achieve a 7% overall energy-conversion efficiency. Therefore, this supercapacitor paves a practical route for powering future wearable electronics.

The development of water-soluble aggregation-induced emission luminogens (AIEgens) emitting in the near-infrared (NIR) window holds promise for efficient biomedical applications. Nevertheless, synthesizing water-soluble counterparts of NIR AIEgens presents difficulties due to their intrinsic hydrophobic properties. To address this issue, researchers have developed various molecular design strategies to improve the water solubility of NIR AIEgens. The integration of hydrophilic groups and targeting moieties is a crucial aspect of achieving precise phototheranostics. Here, diverse approaches to attain water-soluble NIR AIEgens for biomedical applications are presented, and three commonly used strategies that involve decorating NIR AIEgens with positively or negatively charged groups, hydrophilic chains, and bioactive moieties are elaborated. These rational design strategies are believed to provide solutions for enhancing the water solubility and biological performance of NIR AIEgens in a single action. The remaining challenges and opportunities in this field are also discussed. The aim is to provide new insights into the design of water-soluble NIR AIEgens and inspire more researchers to make significant contributions to this promising research area.

Considering the high cost of cobalt, cobalt-free lithium nickel oxide (LiNiO2), which has an extremely high theoretical specific capacity, has become attractive. However, its application is hampered by continuous irreversible phase changes, unstable interfaces, and particle pulverization. Herein, an ≈35 nm-thick selenium (Se) coating is applied to modify LiNiO2 using a combination of solid-phase mixing and low-temperature sintering. After 300 cycles, the selenium-coated LiNiO2 (Se–LNO) cathode exhibits unusually high capacity retention of 82.09% at a charge cutoff voltage of 4.3 V. Furthermore, the coating modification improves the rate performance of the cathode materials, which exhibit considerable specific capacities of 168.7 and 149.6 mAh g−1 at current densities of 2 and 5 C, respectively. The significantly enhanced electrochemical performance can be attributed to the ability of the Se coating to enhance the structural stability of the cathode materials by suppressing phase transitions, stabilizing the interface, enhancing the kinetic behavior of the electrode, and reducing particle pulverization. According to the findings of this study, manipulating the Se coating in cathodes may provide a viable path for lower-cost and higher-energy-density Co-free lithium-ion batteries.

With this issue, we are opening the third volume of Small Science. For a young journal that aims to establish an eminent reputation in the scientific community, this is an exciting time. Even though we have seen two very successful years at this point, the challenges and demands for a modern and impactful scholarly journal are continuously increasing. For our readers and authors, we strive for the presentation of a publishing platform that adheres to the highest standards of research integrity, reproducibility, and editorial processes. At the same time, your best research deserves a maximum of accessibility and visibility, fairness during editorial evaluation and peer review, as well as speedy processing. This can only be accomplished by a consistent development of our editorial workflows journal. Thus, our team is continuously working on the improvement of technical processes and editorial policies to guarantee highest quality for the manuscripts we publish in alignment with an excellent publishing experience. Below, I would like to illustrate the most important developments within the last year. While our colleague Debora Walker unfortunately left the team in 2022, we welcome two new editors. Jiaqi Li, based in Beijing, China, and Sneha K. Rhode, based in Oxford, UK, ho are already integral parts of Small Science efficiently contributing with their scientific and editorial expertise on a daily basis. More recently, José Olivera had to step down from his role as Editor-in-Chief of Small due to his wider leadership role within Wiley. Neville Compton has now taken over the role as Small's Editor-in-Chief and as Publisher for our nanoscience portfolio including our sister journals Small Methods, Small Structures, and Nano Select. With 30 years of experience in scholarly publishing as well as various leadership roles in Wiley's Chemistry portfolio, Neville is ideally qualified to coordinate our portfolio on a strategic level. To get an impression on our whole Small family, visit our new special collection: Best of the Small journals 2022, where outstanding manuscripts from our journals are showcased. Based on the very positive feedback for our virtual symposium “Spotlights in Small Science” in 2021, we decided to host another event together with our sister journal Advanced Science. We were honored that highly renowned researchers Zhenan Bao (Stanford Uni., USA), Ali Khademhosseini (Terasaki Inst., Los Angeles, USA), and Hua Kuang (Jiangnan Uni., Wuxi, China) presented their results in the session “Advances in Biomedical Research” whereas Shengzhong (Frank) Liu (Chinese Academy of Sciences, Dalian, China), Arumugam Manthiram (Uni. of Texas at Austin, USA), and Stefan Hecht (DWI Leibniz Inst. for Interactive Materials, Germany) talked about their outstanding research in the session “Advances in Smart Materials and Energy Research”. You can access recordings of these exceptionally interesting symposia here. Wiley-VCH editors have developed a new feature to standardize data reporting in collaboration with expert researchers: data reporting checklists. These cover sheets are now a part of our submission process for original research articles. Each checklist indicates what we consider the absolute minimum parameters that should be reported in manuscripts for a particular field of research. Data reporting checklists not only assist authors to understand data reporting expectations and guide their manuscript preparation, but also help reviewers during manuscript evaluation. Currently, we have checklists available for research involving the performance/stability of solar cells or for batteries and supercapacitors; additional checklists for other research areas are under development. In the course of the year, we will start publishing the checklists along with the Supporting Information files for accepted manuscripts. As a reviewer, you may have noticed that we introduced a new workflow in our journals. Small Science and its sister journals now notify our reviewers of the editorial decision for the manuscripts they evaluated. The other, anonymized, reviewer reports are also shared. We believe this new workflow enhances the transparency of our editorial decision-making process and gives our reviewers valuable insight into their peers’ evaluation of the manuscript and additional guidance as to the journal's standards. The feedback we have received indicates our reviewers are appreciative not just of the information provided in the notification but also how it acknowledges the important contribution they make to upholding our stringent requirements. The scholarly landscape, especially in the context of open access publishing, is changing at a fast pace. It can be challenging for scientists to follow new funder mandates or transitional open access agreements that may affect their selection of the right journal. Therefore, we actively support our authors with up-to-date resources such as our Author Compliance Tool and convenient processes like our Author Services Dashboard. We are very grateful, and also proud, to see that researchers choose Small Science as the platform to publish their cutting-edge research. This is not only reflected in high citation numbers but also outstanding access and download numbers for our manuscripts. In Table 1, you will find the current most accessed manuscripts published in our journal. The high quality of our editorial processes and our articles also entailed Small Science to being included in additional important indexing services such as CAS: Chemical Abstracts Service (ACS) and the SciTech Premium Collection (ProQuest). We were delighted by the recent confirmation that Small Science will receive its first Journal Impact Factor (Clarivate) in 2023 as this represents another important milestone for a young journal. Our exceptional Journal Immediacy Index of 4.8 (December 2022) leads to a very positive expectation for our Journal Impact Factor in the coming years. Table 1. Top 10 most accessed and downloaded articles (as of December 2022) Title Authors (* Corresponding) Affiliation Functional Ink Formulation for Printing and Coating of Graphene and Other 2D Materials: Challenges and Solutions Mohammad Jafarpour, Frank Nüesch, Jakob Heier,* Sina Abdolhosseinzadeh* Laboratory for Functional Polymers, Swiss Federal Laboratories for Materials Science and Technology (Empa), Dübendorf, Switzerland Small-Scale Big Science: From Nano- to Atomically Dispersed Catalytic Materials Ligang Wang, Huan Liu, Jiahao Zhuang, Dingsheng Wang* Department of Chemistry, Tsinghua University, Beijing, China Chemical Vapor Deposition of 4 Inch Wafer-Scale Monolayer MoSe 2 Jiawei Li, Shuopei Wang,* Lu Li, Zheng Wei, Qinqin Wang, Huacong Sun, Jinpeng Tian, Yutuo Guo, Jieying Liu, Hua Yu, Na Li, Gen Long, Xuedong Bai, Wei Yang, Rong Yang, Dongxia Shi, Guangyu Zhang* Songshan Lake Materials Laboratory, Dongguan, Guangdong, China; Beijing National Laboratory for Condensed Matter Physics, Institute of Physics, Chinese Academy of Sciences, Beijing, China; School of Physical Sciences, University of Chinese Academy of Sciences, Beijing, 100190 China Electrocatalytic C–N Coupling for Urea Synthesis Chen Chen,* Nihan He, Shuangyin Wang* State Key Laboratory of Chem/Bio-Sensing and Chemometrics, College of Chemistry and Chemical Engineering, Hunan University, Changsha, China High-Voltage Electrolyte Chemistry for Lithium Batteries Kanglong Guo, Shihan Qi, Huaping Wang, Junda Huang, Mingguang Wu, Yulu Yang, Xiu Li,* Yurong Ren,* Jianmin Ma* School of Materials and Energy, University of Electronic Science and Technology of China, Chengdu, Sichuan, China Electrohydrodynamic Jet Printing: Introductory Concepts and Considerations Nhlakanipho Mkhize, Harish Bhaskaran* Department of Materials, University of Oxford, Parks Road, Oxford, United Kingdom Two-Dimensional Materials for Integrated Photonics: Recent Advances and Future Challenges Jianghong Wu, Hui Ma, Peng Yin, Yanqi Ge, Yupeng Zhang, Lan Li,* Han Zhang,* Hongtao Lin* Key Lab. of Advanced Micro/Nano Electronic Devices & Smart Systems of Zhejiang, College of Information Science & Electronic Engineering, Zhejiang University, Hangzhou, China β-Mercaptoethanol-Enabled Long-Term Stability and Work Function Tuning of MXene Hongyue Jing, Benzheng Lyu, Yingqi Tang, Sungpyo Baek, Jin-Hong Park, Byoung Hun Lee, Jin Yong Lee, Sungjoo Lee* SKKU Advanced Institute of Nanotechnology (SAINT), Sungkyunkwan University, Suwon, Korea; Department of Nano Engineering, Sungkyunkwan University, Suwon, Korea Carbon Dots in Bioimaging, Biosensing and Therapeutics: A Comprehensive Review Boyang Wang, Huijuan Cai, Geoffrey I. N. Waterhouse, Xiaoli Qu,* Bai Yang, Siyu Lu* Green Catalysis Center, College of Chemistry, Zhengzhou University, Zhengzhou, China A Novel Strategy in Electromagnetic Wave Absorbing and Shielding Materials Design: Multi-Responsive Field Effect Yue Zhao, Lele Hao, Xindan Zhang, Shujuan Tan,* Haohang Li, Jing Zheng,* Guangbin Ji* College of Materials Science and Technology, Nanjing University of Aeronautics and Astronautics, Nanjing, China With our steady efforts to improve the publishing experience and the outreach as well as quality of our manuscripts, we are convinced that Small Science is in a perfect position to flourish further in the years to come. I would like to thank all editorial board members, authors, and reviewers for their ongoing support and their indispensable contributions to this young journal on its successful journey. Small Science is looking forward to continuously providing the best service to our community. We wish you all a happy and healthy year 2023! On behalf of the editorial team, Ulf Scheffler (Editor-in-Chief)

Extremely small metal clusters composed of noble metal atoms (M) have orbitals similar to those of atoms and therefore can be thought of as artificial atoms or superatoms. If these superatoms can be assembled into molecular analogs, it might be possible to create materials with new characteristics and properties that are different from those of existing substances. Therefore, the concept of superatomic molecules has attracted significant attention. The present review focuses on vertex-shared linear M12n+1 superatomic molecules formed via the sharing of a single metal atom between M13 superatoms having icosahedral cores and summarizes the knowledge obtained to date in this regard. This summary discusses the most suitable ligand combinations for the synthesis of M12n+1 superatomic molecules along with the valence electron numbers, stability, optical absorption characteristics, and luminescence properties of the M12n+1 superatomic molecules fabricated to date. This information is expected to assist in the production of many M12n+1 superatomic molecules with novel structures and physicochemical properties in the future.